Cas no 954019-96-6 (2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide
• CAS No: 954019-96-6
• MF: C₁₉H₂₇ClN₂O
• MW: 334.883484125137
• CID: 6337386
• PubChem ID: 16895609
• Update Time: 2025-11-02

2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide
• 954019-96-6
• VU0630840-1
• AKOS024491511
• 2-(4-chlorophenyl)-N-((1-cyclopentylpiperidin-4-yl)methyl)acetamide
• F5033-0300
• 2-(4-chlorophenyl)-N-[(1-cyclopentylpiperidin-4-yl)methyl]acetamide

• Inchi： 1S/C19H27ClN2O/c20-17-7-5-15(6-8-17)13-19(23)21-14-16-9-11-22(12-10-16)18-3-1-2-4-18/h5-8,16,18H,1-4,9-14H2,(H,21,23)
• InChI Key： MHKBUITVLVMHCZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1CCN(CC1)C1CCCC1)=O

Computed Properties

• Exact Mass: 334.1811912g/mol
• Monoisotopic Mass: 334.1811912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide (CAS No. 954019-96-6)

The compound 2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide (CAS No. 954019-96-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 4-chlorophenyl moiety, a cyclopentylpiperidine core, and an acetamide linkage. These features contribute to its potential applications in pharmaceutical research and material science. The compound's molecular weight, solubility, and stability under various conditions make it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for piperidine derivatives and chlorophenyl-containing compounds has surged due to their relevance in drug discovery. Searches for terms like "piperidine-based drug candidates" or "chlorophenyl acetamide uses" reflect growing curiosity about this chemical space. The 954019-96-6 compound, with its hybrid structure, bridges these domains, offering opportunities for structure-activity relationship (SAR) studies. Its synthetic route often involves multi-step organic reactions, including amide coupling and cyclization, which are frequently discussed in academic forums.

From a pharmacological perspective, the cyclopentylpiperidine segment is notable for its potential to interact with central nervous system (CNS) targets. Researchers investigating "neuroactive small molecules" or "GPCR modulators" may find this compound particularly intriguing. Meanwhile, the 4-chlorophenyl group enhances lipophilicity, a property critical for blood-brain barrier penetration—a hot topic in neurodegenerative disease research. These attributes align with trending searches like "improving drug bioavailability" and "CNS drug design principles."

The acetamide linker in 2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide provides structural flexibility, enabling interactions with diverse enzyme active sites. This versatility is reflected in queries such as "amide bonds in medicinal chemistry" and "scaffold hopping strategies." Additionally, the compound's crystalline form and melting point (often analyzed via differential scanning calorimetry) are key data points for formulation scientists, a niche yet high-impact search category.

Environmental and green chemistry considerations are increasingly shaping compound evaluation. While 954019-96-6 is not classified as hazardous, its biodegradation pathway and ecotoxicological profile remain areas for exploration—topics resonating with searches like "sustainable pharmaceutical synthesis." Furthermore, computational tools like molecular docking and QSAR modeling are being applied to predict its behavior, linking to popular terms such as "AI in drug discovery."

In summary, 2-(4-chlorophenyl)-N-(1-cyclopentylpiperidin-4-yl)methylacetamide represents a convergence of structural ingenuity and therapeutic potential. Its study addresses both foundational questions in organic synthesis and cutting-edge trends like precision medicine. As research evolves, this compound may emerge in patents or publications addressing orphan diseases or personalized therapeutics—ensuring its continued relevance in scientific discourse.